Cas no 1017157-83-3 (2-chloro-8-methoxyquinoline-3-carboxylic acid)

• Product Name: 2-chloro-8-methoxyquinoline-3-carboxylic acid
• CAS No: 1017157-83-3
• MF: C₁₁H₈ClNO₃
• MW: 237.639122009277
• CID: 6400235
• PubChem ID: 24266069
• Update Time: 2025-05-21

2-chloro-8-methoxyquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-8-methoxyquinoline-3-carboxylic acid
• 3-Quinolinecarboxylic acid, 2-chloro-8-methoxy-
• 1017157-83-3
• 2-chloro-8-methoxyquinoline-3-carboxylicacid
• SB71921
• G71788

• Inchi： 1S/C11H8ClNO3/c1-16-8-4-2-3-6-5-7(11(14)15)10(12)13-9(6)8/h2-5H,1H3,(H,14,15)
• InChI Key： MIFDWDVYYIFPQC-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2OC)C=C(C(O)=O)C=1Cl

Computed Properties

• Exact Mass: 237.0192708g/mol
• Monoisotopic Mass: 237.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• Density: 1.438±0.06 g/cm3(Predicted)
• Boiling Point: 399.9±37.0 °C(Predicted)
• pka: 1.98±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 2-chloro-8-methoxyquinoline-3-carboxylic acid

Comprehensive Guide to 2-Chloro-8-methoxyquinoline-3-carboxylic acid (CAS No. 1017157-83-3): Properties, Applications, and Market Insights

2-Chloro-8-methoxyquinoline-3-carboxylic acid (CAS No. 1017157-83-3) is a specialized quinoline derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro-methoxy substitution pattern, has garnered attention for its versatile applications in drug discovery and material science. With the growing interest in heterocyclic compounds and quinoline-based scaffolds, this molecule presents exciting opportunities for researchers and industry professionals alike.

The molecular structure of 2-chloro-8-methoxyquinoline-3-carboxylic acid features a quinoline core with strategic functional group modifications. The chloro substituent at position 2 and the methoxy group at position 8 contribute to its distinct electronic properties, while the carboxylic acid moiety at position 3 provides valuable reactivity for further derivatization. These structural features make it particularly valuable for designing bioactive molecules and functional materials.

Recent trends in pharmaceutical research highlight the importance of quinoline derivatives like 2-chloro-8-methoxyquinoline-3-carboxylic acid in developing novel therapeutic agents. The compound serves as a key intermediate for synthesizing potential antimicrobial agents, anti-inflammatory drugs, and central nervous system modulators. Its structural similarity to clinically relevant compounds makes it particularly interesting for medicinal chemistry applications addressing current healthcare challenges.

In material science, 2-chloro-8-methoxyquinoline-3-carboxylic acid (CAS 1017157-83-3) demonstrates potential for creating advanced organic electronic materials. The conjugated π-system of the quinoline ring, combined with its functional groups, enables applications in organic semiconductors and luminescent materials. This aligns with the growing demand for sustainable alternatives to conventional inorganic materials in electronics and optoelectronics.

The synthesis of 2-chloro-8-methoxyquinoline-3-carboxylic acid typically involves multi-step organic transformations starting from commercially available quinoline precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's shift toward more sustainable production methods. Researchers are particularly interested in optimizing the yield and purity of this compound while minimizing environmental impact.

Analytical characterization of 2-chloro-8-methoxyquinoline-3-carboxylic acid employs advanced techniques including HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications. The development of robust analytical protocols for this molecule addresses the increasing need for quality control in drug discovery pipelines.

Market analysis reveals growing demand for functionalized quinoline derivatives like 2-chloro-8-methoxyquinoline-3-carboxylic acid. The compound's versatility as a building block in medicinal chemistry contributes to its commercial value. Current research trends suggest expanding applications in personalized medicine and targeted drug delivery systems, positioning this molecule as a valuable asset in the pharmaceutical supply chain.

Regulatory considerations for 2-chloro-8-methoxyquinoline-3-carboxylic acid (CAS 1017157-83-3) focus on its safe handling and transportation. While not classified as hazardous under standard regulations, proper laboratory practices should be followed when working with this compound. The pharmaceutical industry's emphasis on process safety and regulatory compliance has led to improved handling protocols for such intermediates.

Future research directions for 2-chloro-8-methoxyquinoline-3-carboxylic acid include exploring its potential in combinatorial chemistry and high-throughput screening platforms. The compound's structural features make it an attractive candidate for developing focused libraries in drug discovery. Additionally, its application in metal-organic frameworks (MOFs) and coordination polymers represents an emerging area of investigation.

For researchers seeking quinoline-based building blocks, 2-chloro-8-methoxyquinoline-3-carboxylic acid offers distinct advantages. Its balanced lipophilicity and hydrogen bonding capacity make it particularly useful for designing compounds with optimized pharmacokinetic properties. The growing body of literature on this molecule reflects its importance in addressing current challenges in drug design and material innovation.

Comparative studies with related quinoline carboxylic acids demonstrate the unique properties of 2-chloro-8-methoxyquinoline-3-carboxylic acid. The strategic placement of substituents influences its electronic distribution, solubility profile, and biological activity. These structure-activity relationships are crucial for rational drug design and have become a focal point in recent publications.

Storage and stability considerations for 2-chloro-8-methoxyquinoline-3-carboxylic acid recommend protection from moisture and light. Standard protocols for handling organic acids apply, with particular attention to maintaining the compound's integrity during long-term storage. These precautions ensure the material remains suitable for sensitive pharmaceutical applications.

The economic potential of 2-chloro-8-methoxyquinoline-3-carboxylic acid (CAS 1017157-83-3) continues to grow as new applications emerge. Its role in developing next-generation therapeutics and advanced materials positions it as a compound of significant commercial interest. Market projections indicate steady demand growth, particularly from the pharmaceutical and specialty chemicals sectors.

In conclusion, 2-chloro-8-methoxyquinoline-3-carboxylic acid represents an important chemical intermediate with diverse applications across multiple scientific disciplines. Its unique structural features and functional group arrangement make it valuable for researchers working on innovative solutions in healthcare and materials science. As scientific understanding of quinoline chemistry advances, the significance of this compound is expected to increase further.